molecular formula C10H9BrO3 B6201904 methyl 7-bromo-2,3-dihydro-1-benzofuran-5-carboxylate CAS No. 2092670-06-7

methyl 7-bromo-2,3-dihydro-1-benzofuran-5-carboxylate

Cat. No. B6201904
CAS RN: 2092670-06-7
M. Wt: 257.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl 7-bromo-2,3-dihydro-1-benzofuran-5-carboxylate” is a compound that belongs to the class of benzofuran compounds . Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications . They have been used in the treatment of skin diseases such as cancer or psoriasis .


Synthesis Analysis

Benzofuran compounds can be synthesized using various methods. One of the strategies involves the one-pot etherification and dehydrative cyclization of o-hydroxyacetophenones under basic conditions . Another strategy includes the dehydrative cyclization of o-hydroxybenzyl ketones . A complex benzofuran derivative can be constructed by a unique free radical cyclization cascade .


Chemical Reactions Analysis

The chemical reactions involving benzofuran compounds are diverse. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade . This method is excellent for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .

Future Directions

Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds . For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease . Novel scaffold compounds of benzothiophene and benzofuran have been developed and utilized as anticancer agents . Therefore, the future directions of “methyl 7-bromo-2,3-dihydro-1-benzofuran-5-carboxylate” could be in the development of new therapeutic agents.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 7-bromo-2,3-dihydro-1-benzofuran-5-carboxylate involves the bromination of 2,3-dihydro-1-benzofuran followed by esterification with methyl chloroformate.", "Starting Materials": [ "2,3-dihydro-1-benzofuran", "Bromine", "Sodium hydroxide", "Methyl chloroformate", "Diethyl ether", "Ice" ], "Reaction": [ "Dissolve 2,3-dihydro-1-benzofuran in diethyl ether and cool the solution to 0°C.", "Add bromine dropwise to the solution with stirring until the solution turns yellow.", "Add sodium hydroxide to the solution to neutralize the excess bromine.", "Extract the product with diethyl ether and wash with water.", "Dry the organic layer with anhydrous sodium sulfate.", "Concentrate the organic layer under reduced pressure to obtain 7-bromo-2,3-dihydro-1-benzofuran.", "Dissolve 7-bromo-2,3-dihydro-1-benzofuran in dry dichloromethane.", "Add methyl chloroformate to the solution and stir for 2 hours at room temperature.", "Quench the reaction with ice and extract the product with dichloromethane.", "Wash the organic layer with water and dry with anhydrous sodium sulfate.", "Concentrate the organic layer under reduced pressure to obtain methyl 7-bromo-2,3-dihydro-1-benzofuran-5-carboxylate." ] }

CAS RN

2092670-06-7

Molecular Formula

C10H9BrO3

Molecular Weight

257.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.